![molecular formula C7H15N B1583269 2,4-Dimethylpiperidine CAS No. 6287-19-0](/img/structure/B1583269.png)
2,4-Dimethylpiperidine
Overview
Description
2,4-Dimethylpiperidine (2,4-DMP) is an organic compound with a molecular formula of C5H11N. It is a cyclic secondary amine and a colorless liquid. 2,4-DMP is a derivative of piperidine, a six-membered heterocyclic amine. 2,4-DMP is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds, and it has numerous applications in scientific research.
Scientific Research Applications
1. Proton Magnetic Resonance Studies
2,4-Dimethylpiperidine has been studied using proton magnetic resonance (PMR) spectroscopy. This technique helps in understanding the configurations and chemical structures of cyclic compounds like this compound. Such studies are crucial for the development of new synthetic methods and materials (Booth, Little, & Feeney, 1968).
2. Asymmetric Synthesis
The compound has been used in asymmetric synthesis, particularly in the preparation of (+) and (−) trans-2,6-dimethylpiperidines. This process is significant for creating optically active compounds, which are essential in pharmaceuticals and agrochemicals (Fréville et al., 1997).
3. Thermochemistry Studies
This compound has been a subject of thermochemical studies to understand its stability and conformational behavior. Such research is vital for predicting the properties of new compounds and their potential applications in various fields (Ribeiro da Silva et al., 2006).
4. NMR Spectroscopy and Stereochemistry
Detailed studies using NMR spectroscopy have been conducted to analyze the stereochemistry of this compound and related compounds. Understanding stereochemistry is crucial for the development of drugs and materials with specific properties (Wendisch, Naegele, & Feltkamp, 1970).
5. Chemical Standards in Ion Mobility Spectrometry
This compound has been used in ion mobility spectrometry as a standard compound. Its behavior in this context is significant for analytical chemistry, particularly in the development of new methods for detecting and analyzing chemicals (Eiceman, Nazarov, & Stone, 2003).
6. Conformational Equilibria Studies
Research has been conducted on the conformational equilibria in N,3- and N,4-dimethylpiperidine, which provides insight into the conformational preferences of this compound and its derivatives. Such studies are essential for understanding the behavior of these compounds in biological systems and materials science (Robinson, 1975).
Mechanism of Action
Target of Action
It is known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine derivatives, in general, are known to interact with various biological targets, leading to a range of effects
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives
Result of Action
It is known that piperidine derivatives have a wide range of pharmacological applications
Properties
IUPAC Name |
2,4-dimethylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N/c1-6-3-4-8-7(2)5-6/h6-8H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOZOFODNIBQPGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50978604 | |
Record name | 2,4-Dimethylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50978604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6287-19-0 | |
Record name | 2,4-Dimethylpiperidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006287190 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6287-19-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8693 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Dimethylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50978604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What information can be obtained from the A values determined for amino-, methylamino-, and dimethylamino-substituents in cyclohexane using this technique?
A1: The A value, determined through low-temperature 13C NMR spectroscopy, quantifies the preference of a substituent on a cyclohexane ring to occupy the equatorial position versus the axial position []. This preference arises from steric interactions between the substituent and other groups on the ring. By comparing the A values of different substituents, researchers can gain insights into the relative steric bulk of these groups and how they influence the overall conformation of the molecule. This information is valuable for understanding the structure-activity relationships of compounds containing these substituents and for designing new molecules with desired properties [].
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